N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O3/c1-14-6-8-15(9-7-14)19-5-4-10-22(19)20(23)21-16-11-17(24-2)13-18(12-16)25-3/h6-9,11-13,19H,4-5,10H2,1-3H3,(H,21,23)
• InChI Key: DLDNFCCPEXOJHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CCCN2C(=O)NC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. It is a potent analgesic that has been used in the treatment of pain, but its use has been associated with serious side effects and a high risk of addiction. In recent years, U-47700 has gained popularity as a recreational drug, leading to a rise in overdose deaths and public health concerns.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide acts as a mu-opioid receptor agonist, binding to and activating the receptor to produce analgesia and other effects. The mu-opioid receptor is found in various regions of the brain and spinal cord, and is involved in the regulation of pain, mood, and reward. Activation of the mu-opioid receptor by this compound leads to the release of dopamine, a neurotransmitter that is associated with pleasure and reward.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. These effects are mediated by the activation of the mu-opioid receptor and the release of dopamine in the brain. However, this compound also has a high risk of addiction and overdose, which can lead to serious health consequences.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide has been used in laboratory experiments to study the effects of opioids on the central nervous system and to develop new analgesic drugs. However, its use is limited by its high risk of addiction and overdose, as well as its complex synthesis process and specialized equipment requirements.

Future Directions

Future research on N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide should focus on developing safer and more effective analgesics that do not have the same risk of addiction and overdose as traditional opioids. This may involve exploring alternative mechanisms of action, such as targeting other pain receptors or using non-opioid analgesics. Additionally, research is needed to better understand the long-term effects of this compound use on the brain and body, as well as its potential for abuse and addiction. Finally, efforts should be made to educate the public about the dangers of this compound and other synthetic opioids, and to develop effective strategies for preventing overdose and addiction.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide is synthesized through a multi-step process that involves the reaction of 3,5-dimethoxyphenylacetonitrile with 4-methylbenzylmagnesium bromide, followed by reductive amination with pyrrolidine and subsequent purification. The synthesis of this compound is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(4-methylphenyl)-1-pyrrolidinecarboxamide has been the subject of scientific research for its potential as an analgesic and its effects on the central nervous system. Studies have shown that this compound acts as a potent agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. However, this compound has also been shown to have a high risk of addiction and overdose, which has limited its use in clinical settings.